Cas no 578754-71-9 (4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide)

• Product Name: 4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
• CAS No: 578754-71-9
• MF: C₁₆H₁₅BrN₄S
• MW: 375.286100625992
• CID: 3029210
• PubChem ID: 1005732
• Update Time: 2025-04-21

4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide Chemical and Physical Properties

Names and Identifiers

• 4-bromobenzyl 4-ethyl-5-(4-pyridinyl)-4H-1,2,4-triazol-3-yl sulfide
• SCHEMBL4210938
• 4-{5-[(4-bromobenzyl)sulfanyl]-4-ethyl-4H-1,2,4-triazol-3-yl}pyridine
• EU-0049455
• 578754-71-9
• STL358089
• SR-01000113238
• 4-(5-((4-Bromobenzyl)thio)-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• 643-731-6
• 4-(5-{[(4-bromophenyl)methyl]sulfanyl}-4-ethyl-4H-1,2,4-triazol-3-yl)pyridine
• 4-[5-[(4-bromophenyl)methylsulfanyl]-4-ethyl-1,2,4-triazol-3-yl]pyridine
• AKOS000409762
• HMS1488C04
• AH-487/41733541
• BRD-K62508362-001-01-2
• SR-01000113238-1
• ChemDiv3_005328
• IDI1_023238

• Inchi： 1S/C16H15BrN4S/c1-2-21-15(13-7-9-18-10-8-13)19-20-16(21)22-11-12-3-5-14(17)6-4-12/h3-10H,2,11H2,1H3
• InChI Key： RLTJGWZANMGDJP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CSC1=NN=C(C2C=CN=CC=2)N1CC

Computed Properties

• Exact Mass: 374.02008Da
• Monoisotopic Mass: 374.02008Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 68.9Ų